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Compound of Interest

Compound Name: Vibramycin calcium

Cat. No.: B1207785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

doxycycline calcium, a widely used tetracycline antibiotic. Due to the limited availability of

specific data for the calcium salt form, this document also incorporates and contextualizes data

from its more frequently studied salt forms, doxycycline hyclate and doxycycline monohydrate,

to provide a broad understanding of the molecule's behavior in common laboratory solvents.

This information is critical for the development of robust and effective pharmaceutical

formulations.

Executive Summary
Doxycycline, the active moiety in Vibramycin calcium, exhibits variable solubility and is

susceptible to degradation under common laboratory and storage conditions. While specific

quantitative solubility data for doxycycline calcium is sparse, its formulation as an oral

suspension suggests low aqueous solubility. In contrast, doxycycline hyclate is readily soluble

in water and methanol, moderately soluble in ethanol, and soluble in dimethyl sulfoxide

(DMSO). The stability of doxycycline is influenced by pH, temperature, light, and the presence

of oxidizing agents. Understanding these parameters is paramount for maintaining the integrity

and therapeutic efficacy of doxycycline-containing formulations.
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The solubility of doxycycline is highly dependent on its salt form and the solvent used. The

available data for doxycycline and its common salts are summarized below.

Salt Form Solvent Solubility Notes

Doxycycline Hyclate Water 50 mg/mL[1][2]

Mild warming may be

required for complete

dissolution.[1][2]

Methanol Soluble -

Ethanol Sparingly Soluble[1][2] -

DMSO 10 mg/mL[1][3] -

Chloroform Insoluble[1][2] -

Ether Insoluble[1][2] -

Doxycycline

Monohydrate
Water

Very slightly soluble[4]

[5][6][7][8]
-

Doxycycline Calcium Water Implied low solubility
Formulated as an oral

suspension.[9]

Note: The information for doxycycline hyclate and monohydrate is provided as the best

available approximation for the general solubility behavior of doxycycline.

Stability of Doxycycline in Solution
Doxycycline is susceptible to degradation under various stress conditions. The primary

degradation pathways include epimerization and other structural rearrangements.[10]

Factors Affecting Stability
pH: Doxycycline's stability is pH-dependent. Both acidic and alkaline conditions can lead to

degradation.[10]

Temperature: Elevated temperatures accelerate the degradation of doxycycline.[11][12]

Studies have shown significant degradation at temperatures of 40°C and above.[11][13]
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Light: Exposure to light can induce degradation of doxycycline solutions.[10][13] Therefore,

solutions should be protected from light.[14]

Oxidation: Doxycycline can be degraded by oxidizing agents.[10]

Solvent Composition: The choice of co-solvents can impact stability. For instance, the

inclusion of ethanol with propylene glycol has been shown to improve the stability of

doxycycline formulations.[10]

Degradation Products
The main degradation products of doxycycline that have been identified include:

4-epidoxycycline[10]

Metacycline[11][12]

6-epidoxycycline[11][12]

Experimental Protocols
Equilibrium Solubility Determination (Shake-Flask
Method)
A commonly accepted method for determining equilibrium solubility is the shake-flask method.

Methodology:

Preparation: An excess amount of the solid doxycycline salt is added to a known volume of

the solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Phase Separation: The undissolved solid is separated from the solution by centrifugation or

filtration.
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Quantification: The concentration of doxycycline in the clear supernatant or filtrate is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Stability-Indicating HPLC Method
A stability-indicating HPLC method is crucial for accurately assessing the stability of

doxycycline and quantifying its degradation products.

Typical HPLC Parameters:

Column: Reversed-phase C8 or C18 column.

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate or

acetate buffer) and an organic modifier (e.g., acetonitrile or methanol). The pH of the mobile

phase is a critical parameter to optimize for good separation.

Flow Rate: Typically 1.0 - 1.5 mL/min.

Column Temperature: Controlled, often at an elevated temperature (e.g., 30-40°C) for better

peak shape and reproducibility.

Detection: UV detection at a wavelength where doxycycline and its degradation products

have significant absorbance (e.g., 270 nm or 350 nm).[11][12]

Forced Degradation Studies: To validate the stability-indicating nature of the method,

doxycycline samples are subjected to forced degradation under various stress conditions

(acid, base, oxidation, heat, light). The method must be able to resolve the doxycycline peak

from all resulting degradation product peaks.

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the equilibrium solubility of Doxycycline Calcium.

Factors Influencing Doxycycline Stability
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Caption: Key factors that can lead to the degradation of doxycycline in solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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